3-bromo-N-cyclopropyl-N-(thiophen-3-ylmethyl)benzamide

• IUPAC Name: 3-bromo-N-cyclopropyl-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C15H14BrNOS/c16-13-3-1-2-12(8-13)15(18)17(14-4-5-14)9-11-6-7-19-10-11/h1-3,6-8,10,14H,4-5,9H2
• InChI Key: XKBLUPAPMJBPKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C15H14BrNOS
• Molecular Weight: 336.2 g/mol
• CAS No.: 1235091-87-8

Description

3-bromo-N-cyclopropyl-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C15H14BrNOS and its molecular weight is 336.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Synthesis of Related Compounds

• Synthesis Techniques : Research into similar compounds involves innovative synthesis techniques, including the use of POCl3 for synthesizing benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents. This demonstrates the interest in developing novel compounds with therapeutic potential using advanced synthetic methods (Raut et al., 2020).

• Practical Synthesis Applications : Another study detailed a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory drugs. This highlights the importance of efficient synthesis methods for intermediates used in pharmaceutical production (Qiu et al., 2009).

Pharmacological Research and Applications

• Antimicrobial Compounds from Cyanobacteria : A review focused on cyanobacterial compounds with antimicrobial activities, suggesting that natural sources continue to be a valuable reservoir for discovering new antimicrobial agents. This underscores the potential for natural products in developing new therapies for drug-resistant infections (Swain et al., 2017).

• Antioxidant and Anti-inflammatory Agents : The research into benzofused thiazole derivatives for in vitro antioxidant and anti-inflammatory activities illustrates ongoing efforts to discover new therapeutic agents. These studies are crucial for finding more effective treatments for conditions associated with inflammation and oxidative stress (Raut et al., 2020).

Drug Development and Safety

• Drug Metabolism and Toxicity Studies : Investigations using Cyp2e1(-/-) mice to understand xenobiotics' metabolism, genotoxicity, and carcinogenicity provide insights into the safety profiles of new drugs. Such studies are vital for ensuring the safety and efficacy of novel therapeutic agents (Ghanayem & Hoffler, 2007).